Cas no 1007110-53-3 (1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative of pyrazole, commonly utilized as an intermediate in organic synthesis and cross-coupling reactions, particularly Suzuki-Miyaura couplings. The tetramethyl-1,3,2-dioxaborolane protecting group enhances stability and solubility in organic solvents, facilitating handling and storage. This compound is valued for its compatibility with a wide range of reaction conditions and its role in constructing complex heterocyclic frameworks. Its well-defined structure and consistent reactivity make it a reliable reagent for pharmaceutical and materials science applications. Proper storage under inert conditions is recommended to maintain its integrity.
1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
1007110-53-3 structure
Product name:1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:1007110-53-3
MF:C11H19BN2O2
MW:222.0918
MDL:MFCD16659009
CID:1010938
PubChem ID:53217252

1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-Ethylpyrazole-5-boronic Acid Pinacol Ester
    • 1H-Pyrazole,1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • N-ethylpyrazole-5- boronic ester
    • 1-Ethyl-1H-pyrazole-5-boronic acid pinacol ester
    • (1-ETHYL-1H-PYRAZOL-5-YL)BORONIC ACID PINACOL ESTER
    • 1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-ethylpyrazole-5-boronic acid, pinacol ester
    • PKJCXHILXIEALN-UHFFFAOYSA-N
    • STL415200
    • TRA0002482
    • PB21399
    • AS-3
    • MDL： MFCD16659009
    • Inchi： 1S/C11H19BN2O2/c1-6-14-9(7-8-13-14)12-15-10(2,3)11(4,5)16-12/h7-8H,6H2,1-5H3
    • InChI Key： PKJCXHILXIEALN-UHFFFAOYSA-N
    • SMILES： O1B(C2=C([H])C([H])=NN2C([H])([H])C([H])([H])[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 222.15400
  • Monoisotopic Mass: 222.1539580 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 222.09
  • Topological Polar Surface Area: 36.3

Experimental Properties

  • PSA: 36.28000
  • LogP: 1.20220

1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB273893-1 g
1-Ethylpyrazole-5-boronic acid, pinacol ester, 95%; .
 1007110-53-3 95%
1g
 €82.10 2023-04-26
Enamine
EN300-135150-2.5g
1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1007110-53-3 95%
2.5g
 $52.0 2023-07-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1050914-250mg
1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1007110-53-3 97%
250mg
 ￥69 2023-04-17
eNovation Chemicals LLC
Y1103306-5g
1-ethylpyrazole-5-boronic acid,pinacol ester
 1007110-53-3 95%
5g
 $330 2024-07-28
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-1615-100g
1-ETHYLPYRAZOLE-5-BORONIC ACID PINACOL ESTER
 1007110-53-3 95%
100g
 $800 2023-09-07
Ambeed
A271129-10g
1-Ethylpyrazole-5-boronic Acid Pinacol Ester
 1007110-53-3 98%
10g
 $84.0 2024-04-26
Chemenu
CM105468-10g
1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1007110-53-3 95+%
10g
 $261 2021-08-06
Ambeed
A271129-250mg
1-Ethylpyrazole-5-boronic Acid Pinacol Ester
 1007110-53-3 98%
250mg
 $10.0 2024-04-26
Ambeed
A271129-5g
1-Ethylpyrazole-5-boronic Acid Pinacol Ester
 1007110-53-3 98%
5g
 $44.0 2024-04-26
ChemScence
CS-W001067-10g
1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1007110-53-3 ≥97.0%
10g
 $158.0 2022-04-28

1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Production Method

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Amadis Chemical Company Limited
(CAS:1007110-53-3)1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
A854097
Purity:99%
Quantity:100g
Price ($):496.0